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CAS No.: 180004-24-4

Cat. No.: S530602

Resolved Crystal Structure

Research from Durham University used carbon-13 solid-state nuclear magnetic resonance (SSNMR) to
resolve alternative crystal structure determinations of indapamide hemihydrate in the Cambridge Structural
Database [1]. The study confirmed that the structure contains multiple distinct molecules in the

asymmetric unit (Z' = 4), rather than featuring disorder in the orientation of the sulfonamide groups [1].

Key Chemical and Physical Data

The table below summarizes the fundamental identifiers and properties of indapamide hemihydrate:

Property Description

Chemical Name (R)-4-chloro-N-(2-methylindolin-1-yl)-3-sulfamoylbenzamide hemihydrate [2]
Molecular Formula C16H16CIN30Os3S - %2H20 [2]

CAS Registry 180004-24-4 [3] [2]

Number
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Property Description
Related CAS Number 26807-65-8 (indapamide free base) [2]
Molar Mass 365.83 g-mol~t (for C16H16CIN3O3S) [4]

Water Content Hemihydrate form contains half a water molecule per molecule of indapamide

[2]

Experimental Workflow for Structure Determination

The following diagram illustrates the methodology used to resolve the indapamide hemihydrate crystal

structure:

for Indapamide Hemihydrate

[Alternative crystal structuresj

Distinguishes between
structures more effectively
than refinement factors alone

Click to download full resolution via product page

Experimental workflow combining XRD and SSNMR for structure resolution.
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Accessing Structures in the CSD

You can access crystal structures published as CSD Communications (a way to share small molecule crystal
structures directly in the database without an associated scientific paper) through the CCDC's online service

[5]. Search using the journal name "CSD Communications" to find relevant entries [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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